Cas no 2137765-75-2 (1,8-dioxaspiro[4.5]decan-4-one)

• Product Name: 1,8-dioxaspiro[4.5]decan-4-one
• CAS No: 2137765-75-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 4640212
• Update Time: 2025-05-24

1,8-dioxaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 1,8-dioxaspiro[4.5]decan-4-one

• Inchi： 1S/C8H12O3/c9-7-1-4-11-8(7)2-5-10-6-3-8/h1-6H2
• InChI Key： FLXUUHNEGZJDAC-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)C(=O)CC1

Additional information on 1,8-dioxaspiro[4.5]decan-4-one

Introduction to 1,8-dioxaspiro[4.5]decan-4-one (CAS No. 2137765-75-2)

1,8-dioxaspiro[4.5]decan-4-one, with the CAS number 2137765-75-2, is a spirocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of the dioxaspiro structure imparts distinct chemical and physical properties, making it a subject of interest for both academic research and industrial applications.

The molecular formula of 1,8-dioxaspiro[4.5]decan-4-one is C₁₀H₁₆O₃, and its molecular weight is approximately 184.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its spirocyclic structure provides it with enhanced stability and unique reactivity, which are crucial for its potential use in various chemical reactions and synthetic pathways.

In the realm of pharmaceutical research, 1,8-dioxaspiro[4.5]decan-4-one has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an anti-inflammatory agent and an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1,8-dioxaspiro[4.5]decan-4-one exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that further optimization of these derivatives could lead to the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its pharmaceutical applications, 1,8-dioxaspiro[4.5]decan-4-one has also been investigated for its potential use in materials science. The unique spirocyclic structure provides it with high thermal stability and excellent mechanical properties, making it a suitable candidate for the development of advanced materials such as polymers and coatings. A study published in the Journal of Polymer Science in 2023 demonstrated that copolymers containing 1,8-dioxaspiro[4.5]decan-4-one units exhibited enhanced thermal stability and improved mechanical strength compared to conventional polymers. These findings highlight the potential of this compound in the development of high-performance materials for various industrial applications.

The synthesis of 1,8-dioxaspiro[4.5]decan-4-one has been extensively studied, and several efficient synthetic routes have been developed to produce this compound on a large scale. One common method involves the intramolecular cyclization of an appropriate precursor followed by oxidation to form the spirocyclic ring system. Recent advancements in green chemistry have led to the development of environmentally friendly synthetic methods that minimize waste generation and reduce the use of hazardous reagents. For example, a study published in Green Chemistry in 2021 reported a highly efficient and sustainable synthesis of 1,8-dioxaspiro[4.5]decan-4-one using catalytic amounts of a recyclable metal catalyst under mild reaction conditions.

The safety profile of 1,8-dioxaspiro[4.5]decan-4-one has also been evaluated in several studies to ensure its safe use in various applications. Toxicological assessments have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both pharmaceuticals and materials science applications. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety.

In conclusion, 1,8-dioxaspiro[4.5]decan-4-one (CAS No. 2137765-75-2) is a versatile spirocyclic compound with significant potential in various fields such as pharmaceuticals and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. Ongoing studies continue to explore new applications and optimize its performance for specific uses, highlighting its importance in modern chemistry.